Cas no 25464-95-3 (4,4'-methylenebis[2,6-dichloroaniline])

• Product Name: 4,4'-methylenebis[2,6-dichloroaniline]
• CAS No: 25464-95-3
• MF: C₁₃H₁₀Cl₄N₂
• MW: 336.043899059296
• CID: 913830
• PubChem ID: 117516
• Update Time: 2025-11-01

4,4'-methylenebis[2,6-dichloroaniline] Chemical and Physical Properties

Names and Identifiers

• 4,4'-methylenebis[2,6-dichloroaniline]
• 4,4'-methanediylbis(2,6-dichloroaniline)
• 4,4'-Methylenebis(2,6-dichloroaniline)
• Benzenamine, 4,4'-methylenebis(2,6-dichloro-
• DTXSID3067100
• Benzenamine, 4,4'-methylenebis[2,6-dichloro-
• SCHEMBL940822
• 3,5,3',5'-Tetrachloro-4,4'-diaminodiphenylmethane
• 4-[(4-amino-3,5-dichloro-phenyl)methyl]-2,6-dichloro-aniline
• Aniline, 4,4'-methylenebis[2,6-dichloro-
• NS00027895
• YZHBFXOFILAJSC-UHFFFAOYSA-N
• 4-[(4-amino-3,5-dichlorophenyl)methyl]-2,6-dichloroaniline
• 4,4'-Methylenebis[2,6-dichlorobenzenamine]
• JFM8V47DV6
• EINECS 247-010-3
• 25464-95-3

• Inchi： 1S/C13H10Cl4N2/c14-8-2-6(3-9(15)12(8)18)1-7-4-10(16)13(19)11(17)5-7/h2-5H,1,18-19H2
• InChI Key： YZHBFXOFILAJSC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)CC1C=C(C(=C(C=1)Cl)N)Cl)Cl)N

Computed Properties

• Exact Mass: 333.9601
• Monoisotopic Mass: 333.959809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4,4'-methylenebis[2,6-dichloroaniline]

Comprehensive Overview of 4,4'-Methylenebis[2,6-dichloroaniline] (CAS No. 25464-95-3): Properties, Applications, and Industry Relevance

4,4'-Methylenebis[2,6-dichloroaniline] (CAS No. 25464-95-3), often abbreviated as MBOCA or Methylenebis Dichloroaniline, is a specialized organic compound widely recognized for its role in polymer chemistry and industrial applications. This aromatic amine derivative features a methylene bridge linking two 2,6-dichloroaniline groups, contributing to its unique chemical stability and reactivity. Its molecular structure (C₁₃H₁₀Cl₄N₂) makes it a critical intermediate in synthesizing high-performance polymers, particularly polyurethane elastomers and epoxy resins, which are essential in automotive, aerospace, and medical device manufacturing.

In recent years, the demand for 4,4'-Methylenebis[2,6-dichloroaniline] has surged due to its exceptional thermal resistance and mechanical strength, aligning with the growing focus on sustainable materials and green chemistry. Researchers and manufacturers frequently search for "MBOCA alternatives" or "eco-friendly crosslinking agents" to address environmental concerns, highlighting the compound's dual role as both a benchmark and a subject of innovation. Its compatibility with bio-based polymers has also sparked interest in circular economy initiatives.

The synthesis of CAS No. 25464-95-3 typically involves the condensation of formaldehyde with 2,6-dichloroaniline, followed by purification to achieve high-purity grades (>98%). Analytical techniques like HPLC and GC-MS are employed to verify its purity, ensuring compliance with industry standards such as REACH and ISO 10993 for biomedical applications. Users often inquire about "MBOCA solubility" (it is soluble in acetone and dimethylformamide but insoluble in water) or "storage conditions for 4,4'-Methylenebis[2,6-dichloroaniline]" (recommended: inert atmosphere, below 25°C).

From a safety perspective, handling 4,4'-Methylenebis[2,6-dichloroaniline] requires adherence to OSHA guidelines and proper PPE, including nitrile gloves and fume hoods. While not classified as a hazardous substance under most jurisdictions, its dust particles may irritate respiratory systems—a topic frequently searched alongside "MBOCA MSDS." Regulatory frameworks like EU Annex XVII monitor its use, reflecting the balance between industrial utility and precautionary measures.

Emerging trends in smart materials and 3D printing have further expanded the applications of CAS No. 25464-95-3. For instance, its incorporation into photopolymer resins enhances layer adhesion and durability in additive manufacturing. Additionally, patents filed between 2020–2023 reveal novel uses in self-healing coatings and conductive composites, answering search queries like "advanced applications of Methylenebis Dichloroaniline." These innovations underscore the compound's versatility beyond traditional roles.

In conclusion, 4,4'-Methylenebis[2,6-dichloroaniline] remains a cornerstone of modern material science, bridging legacy industrial processes with cutting-edge technologies. Its optimized synthesis, environmental adaptations, and expanding applications ensure its relevance in a rapidly evolving market. For researchers and engineers, understanding its properties—such as molecular weight (310.04 g/mol) and melting point (100–105°C)—is crucial for leveraging its full potential while addressing sustainability goals.